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Compound of Interest

Compound Name: N-Cyclopentylaniline

CAS No.: 40649-26-1

Cat. No.: B1267050

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Cyclopentylaniline, including its

chemical properties, synthesis, and reactivity. While direct biological signaling pathways for N-
Cyclopentylaniline are not extensively documented, this guide also explores the signaling of

related N-aryl amine compounds to provide a contextual framework for potential research

applications.

Chemical Identity and Properties
N-Cyclopentylaniline, with the IUPAC name N-cyclopentylaniline, is a secondary amine

consisting of a cyclopentyl group attached to the nitrogen atom of an aniline molecule.[1][2]

Table 1: Physicochemical Properties of N-Cyclopentylaniline
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Property Value Source

IUPAC Name N-cyclopentylaniline [2]

CAS Number 40649-26-1 [3][4]

Molecular Formula C₁₁H₁₅N [1][3][4]

Molecular Weight 161.24 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Density 1.049 g/cm³ [4]

Boiling Point 274.4 °C at 760 mmHg [4]

Flash Point 124 °C [4]

SMILES C1CCC(C1)NC2=CC=CC=C2 [1]

InChI

InChI=1S/C11H15N/c1-2-6-

10(7-3-1)12-11-8-4-5-9-11/h1-

3,6-7,11-12H,4-5,8-9H2

[2]

Synthesis of N-Cyclopentylaniline
The most common and efficient method for the synthesis of N-Cyclopentylaniline is through

the reductive amination of aniline with cyclopentanone.[1] This one-pot reaction involves the

formation of an imine intermediate, which is subsequently reduced to the desired secondary

amine.

This protocol is adapted from established procedures for the reductive amination of ketones

with amines.

Materials:

Aniline

Cyclopentanone

Sodium triacetoxyborohydride (NaBH(OAc)₃)
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Anhydrous Dichloromethane (DCM)

Glacial Acetic Acid

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add aniline

(1.0 equivalent) and cyclopentanone (1.0-1.2 equivalents).

Solvent Addition: Dissolve the reactants in anhydrous dichloromethane (DCM).

Acid Catalyst: Add glacial acetic acid (1.0 equivalent) to the mixture to catalyze the formation

of the iminium ion.

Imine Formation: Stir the reaction mixture at room temperature for 30-60 minutes.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the reaction

mixture. Caution: The addition may be exothermic.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:
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Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate until gas evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice with DCM.

Combine the organic layers and wash with saturated aqueous sodium bicarbonate

solution, followed by brine.

Drying and Concentration: Dry the combined organic phase over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by flash column chromatography on silica gel

to yield pure N-Cyclopentylaniline.
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Reaction Setup

Reaction

Work-up & Purification

Aniline + Cyclopentanone

Anhydrous DCM

Glacial Acetic Acid

Stir at RT (30-60 min)
(Imine Formation)

Add NaBH(OAc)₃
Stir at RT (12-24h)

Quench with NaHCO₃

Extract with DCM

Wash with NaHCO₃ & Brine

Dry over MgSO₄

Concentrate

Flash Chromatography

Pure N-Cyclopentylaniline
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Potential Reactions

Resulting Products

N-Cyclopentylaniline

Oxidation
(e.g., with H₂O₂)

Reagent

Electrophilic Aromatic
Substitution (e.g., Nitration)

Reagent

N-Dealkylation

Reagent

Oxidized Products Substituted Anilines Aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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